WSP-1
WSP-1
Hydrogen sulfide (H2S) is an important gaseous mediator, like nitric oxide, that has significant effects on the immunological, neurological, cardiovascular and pulmonary systems of mammals. WSP-1 is a reactive disulfide-containing, fluorescent probe designed to detect H2S in biological samples and cells. Through a reaction-based fluorescent turn-on strategy, WSP-1 selectively and rapidly reacts with H2S to generate benzodithiolone and a fluorophore with excitation and emission maxima of 465 and 515 nm, respectively.
Brand Name:
Vulcanchem
CAS No.:
1352750-34-5
VCID:
VC0128434
InChI:
InChI=1S/C33H21NO6S2/c1-37-20-13-15-25-27(18-20)39-28-19-21(14-16-26(28)33(25)24-10-4-2-8-22(24)32(36)40-33)38-31(35)23-9-3-5-11-29(23)41-42-30-12-6-7-17-34-30/h2-19H,1H3
SMILES:
COC1=CC2=C(C=C1)C3(C4=C(O2)C=C(C=C4)OC(=O)C5=CC=CC=C5SSC6=CC=CC=N6)C7=CC=CC=C7C(=O)O3
Molecular Formula:
C33H21NO6S2
Molecular Weight:
591.652
WSP-1
CAS No.: 1352750-34-5
Reference Standards
VCID: VC0128434
Molecular Formula: C33H21NO6S2
Molecular Weight: 591.652
| CAS No. | 1352750-34-5 |
|---|---|
| Product Name | WSP-1 |
| Molecular Formula | C33H21NO6S2 |
| Molecular Weight | 591.652 |
| IUPAC Name | (6'-methoxy-3-oxospiro[2-benzofuran-1,9'-xanthene]-3'-yl) 2-(pyridin-2-yldisulfanyl)benzoate |
| Standard InChI | InChI=1S/C33H21NO6S2/c1-37-20-13-15-25-27(18-20)39-28-19-21(14-16-26(28)33(25)24-10-4-2-8-22(24)32(36)40-33)38-31(35)23-9-3-5-11-29(23)41-42-30-12-6-7-17-34-30/h2-19H,1H3 |
| Standard InChIKey | VHKQAUGSGQUCDU-UHFFFAOYSA-N |
| SMILES | COC1=CC2=C(C=C1)C3(C4=C(O2)C=C(C=C4)OC(=O)C5=CC=CC=C5SSC6=CC=CC=N6)C7=CC=CC=C7C(=O)O3 |
| Description | Hydrogen sulfide (H2S) is an important gaseous mediator, like nitric oxide, that has significant effects on the immunological, neurological, cardiovascular and pulmonary systems of mammals. WSP-1 is a reactive disulfide-containing, fluorescent probe designed to detect H2S in biological samples and cells. Through a reaction-based fluorescent turn-on strategy, WSP-1 selectively and rapidly reacts with H2S to generate benzodithiolone and a fluorophore with excitation and emission maxima of 465 and 515 nm, respectively. |
| Synonyms | Washington State Probe-1 |
| Reference | 1.Liu, C.,Pan, J.,Li, S., et al. Capture and visualization of hydrogen sulfide via a fluorescent probe. Angewandte Chemistry International Edition English 50(44), 10327-10329 (2011). |
| PubChem Compound | 101544503 |
| Last Modified | Nov 12 2021 |
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